Cas no 1001163-19-4 ((3-azidopropyl)phosphonic acid)

• Product Name: (3-azidopropyl)phosphonic acid
• CAS No: 1001163-19-4
• MF: C₃H₈N₃O₃P
• MW: 165.08768081665
• MDL: MFCD24454117
• CID: 5685947
• PubChem ID: 102286204
• Update Time: 2025-05-25

(3-azidopropyl)phosphonic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22834292
• (3-azidopropyl)phosphonic acid
• EN300-23905213
• 3-Azidopropylphosphonic acid
• P-(3-Azidopropyl)phosphonic acid
• DTXSID401302021
• 1001163-19-4

• MDL： MFCD24454117
• Inchi： 1S/C3H8N3O3P/c4-6-5-2-1-3-10(7,8)9/h1-3H2,(H2,7,8,9)
• InChI Key： DNZOJKWZPZNGEO-UHFFFAOYSA-N
• SMILES： P(CCCN=[N+]=[N-])(=O)(O)O

Computed Properties

• Exact Mass: 165.03032812g/mol
• Monoisotopic Mass: 165.03032812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 71.9Ų

Additional information on (3-azidopropyl)phosphonic acid

Introduction to (3-Azidopropyl)phosphonic Acid (CAS No. 1001163-19-4)

(3-Azidopropyl)phosphonic acid is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. With the CAS number 1001163-19-4, this compound represents a fascinating intersection of organic chemistry and biochemistry, offering potential applications in various advanced research areas.

The molecular structure of (3-Azidopropyl)phosphonic acid consists of a propyl chain terminated with an azide group, linked to a phosphonic acid moiety. This configuration imparts distinct reactivity and binding capabilities, making it a valuable intermediate in synthetic chemistry. The presence of the azide group, in particular, introduces a high degree of versatility, enabling diverse chemical transformations that can be leveraged in drug development and material science.

In recent years, the pharmaceutical industry has shown increasing interest in phosphonic acid derivatives due to their broad spectrum of biological activities. (3-Azidopropyl)phosphonic acid is no exception, with studies suggesting its potential utility in the synthesis of novel therapeutic agents. Its ability to participate in nucleophilic substitution reactions makes it a promising candidate for modifying existing drug molecules or designing entirely new compounds with enhanced pharmacological properties.

One of the most compelling aspects of (3-Azidopropyl)phosphonic acid is its role as a building block in medicinal chemistry. Researchers have explored its use in constructing complex molecules that target specific biological pathways. For instance, the azide group can be readily converted into other functional moieties, such as amides or carboxylic acids, facilitating the development of peptidomimetics and other bioactive scaffolds. This adaptability underscores the compound's significance in modern drug discovery efforts.

The synthetic methodologies for preparing (3-Azidopropyl)phosphonic acid have also seen considerable innovation. Advances in catalytic processes and green chemistry principles have enabled more efficient and environmentally friendly routes to this compound. These developments not only enhance the scalability of production but also align with the growing emphasis on sustainable practices in the chemical industry.

Recent studies have highlighted the compound's potential applications beyond pharmaceuticals. In materials science, for example, phosphonic acid derivatives are being investigated for their ability to form coordination complexes with metal ions, leading to novel materials with applications in catalysis and sensing. The unique reactivity of (3-Azidopropyl)phosphonic acid makes it particularly well-suited for these endeavors.

The biological activity of (3-Azidopropyl)phosphonic acid has been extensively studied in academic research settings. Initial investigations have revealed that it exhibits moderate affinity for certain enzymes and receptors, suggesting possible therapeutic applications in areas such as anti-inflammatory or anticancer treatments. While further research is needed to fully elucidate its mechanisms of action, these findings underscore the compound's promise as a lead compound or intermediate in drug development pipelines.

In conclusion, (3-Azidopropyl)phosphonic acid (CAS No. 1001163-19-4) represents a versatile and innovative compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutics, advanced materials, or novel synthetic strategies. As our understanding of its properties continues to grow, so too will its applications in cutting-edge research and industrial processes.